Cas no 134966-01-1 (Adenosine,7,8-dihydro-8-oxo-, 5'-[methyl N-[(2S)-2-pyrrolidinylcarbonyl]phosphoramidate])

Adenosine,7,8-dihydro-8-oxo-, 5'-[methyl N-[(2S)-2-pyrrolidinylcarbonyl]phosphoramidate] structure
134966-01-1 structure
Product name:Adenosine,7,8-dihydro-8-oxo-, 5'-[methyl N-[(2S)-2-pyrrolidinylcarbonyl]phosphoramidate]
CAS No:134966-01-1
MF:C16H24N7O8P
MW:473.377623558044
CID:190300
PubChem ID:456511

Adenosine,7,8-dihydro-8-oxo-, 5'-[methyl N-[(2S)-2-pyrrolidinylcarbonyl]phosphoramidate] Chemical and Physical Properties

Names and Identifiers

    • Adenosine,7,8-dihydro-8-oxo-, 5'-[methyl N-[(2S)-2-pyrrolidinylcarbonyl]phosphoramidate]
    • Phosmidosine
    • (S)-7,8-Dihydro-8-oxoadenosine 5'-(methyl (2-pyrrolidinylcarbonyl)phosphoramidate)
    • [5-(6-amino-8-oxo-7,8-dihydro-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl]methyl methyl [(2S)-pyrrolidin-2-ylcarbonyl]phosphoramidate (non-preferred name)
    • 5'-O-[methoxy(L-prolylamino)phosphoryl]-8-oxoadenosine
    • Adenosine, 7,8-dihydro-8-oxo-, 5'-(methyl (2-pyrrolidinylcarbonyl)phosphoramidate), (S)-
    • 134966-01-1
    • CHEBI:217129
    • DTXSID20928838
    • SCHEMBL4346112
    • (2S)-N-[[(2R,3S,4R,5R)-5-(6-amino-8-oxo-7H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-methoxyphosphoryl]pyrrolidine-2-carboxamide
    • (2S)-N-[[(2R,3S,4R,5R)-5-(6-amino-8-oxo-7H-purin-9-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methoxy-methoxy-phosphoryl]pyrrolidine-2-carboxamide
    • 6-Amino-9-{5-O-[{[hydroxy(pyrrolidin-2-yl)methylidene]amino}(methoxy)phosphoryl]pentofuranosyl}-9H-purin-8-ol
    • Inchi: InChI=1S/C16H24N7O8P/c1-29-32(28,22-14(26)7-3-2-4-18-7)30-5-8-10(24)11(25)15(31-8)23-13-9(21-16(23)27)12(17)19-6-20-13/h6-8,10-11,15,18,24-25H,2-5H2,1H3,(H,21,27)(H2,17,19,20)(H,22,26,28)
    • InChI Key: HBJDRXMCLFRSGN-UHFFFAOYSA-N
    • SMILES: COP(NC(C1CCCN1)=O)(=O)OCC1OC(N2C(=O)NC3=C(N=CN=C23)N)C(O)C1O

Computed Properties

  • Exact Mass: 473.14239775g/mol
  • Monoisotopic Mass: 473.14239775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 777
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.5
  • Topological Polar Surface Area: 211Ų

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